Cas no 158754-47-3 (Acetamide, N-[7,8-dihydro-8-oxo-6-(phenylmethoxy)-1H-purin-2-yl]-)

Acetamide, N-[7,8-dihydro-8-oxo-6-(phenylmethoxy)-1H-purin-2-yl]- Properties

Names and Identifiers

• Acetamide, N-[7,8-dihydro-8-oxo-6-(phenylmethoxy)-1H-purin-2-yl]-
• N-(8-oxo-6-phenylmethoxy-7,9-dihydropurin-2-yl)acetamide
• N-(6-(Benzyloxy)-8-oxo-7,8-dihydro-1H-purin-2-yl)acetamide
• CHEMBL420890
• DTXSID40658362
• 158754-47-3
• SCHEMBL3300873
• N-[6-(Benzyloxy)-8-oxo-8,9-dihydro-7H-purin-2-yl]acetamide
• N-[6-(benzyloxy)-8-oxo-7,8-dihydro-1H-purin-2-yl]acetamide
• +Expand

• InChIKey： QXXGRTIDHDUIER-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H13N5O3/c1-8(20)15-13-17-11-10(16-14(21)18-11)12(19-13)22-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H3,15,16,17,18,19,20,21)
• SMILES： CC(=O)NC1=NC2=C(C(=N1)OCC3=CC=CC=C3)NC(=O)N2

Computed Properties

• Exact Mass: 299.10199
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 299.10183929g/mol
• Heavy Atom Count: 22
• Complexity: 427
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 104.18